Cas no 1220037-43-3 (2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride)

• Product Name: 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride
• CAS No: 1220037-43-3
• MF: C₆H₁₅ClN₂O₂
• MW: 182.648500680923
• CID: 1077305
• PubChem ID: 53409063
• Update Time: 2025-05-20

2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride
• AKOS006336187
• 2-amino-N-(3-hydroxybutyl)acetamide;hydrochloride
• 2-AMINO-N-(3-HYDROXYBUTYL)ACETAMIDEHYDROCHLORIDE
• A920326
• SB84432
• 1220037-43-3

• MDL： MFCD13562492
• Inchi： 1S/C6H14N2O2.ClH/c1-5(9)2-3-8-6(10)4-7;/h5,9H,2-4,7H2,1H3,(H,8,10);1H
• InChI Key： ZKWRNZRVRNJFFD-UHFFFAOYSA-N
• SMILES： Cl.OC(C)CCNC(CN)=O

Computed Properties

• Exact Mass: 182.0822054g/mol
• Monoisotopic Mass: 182.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride

2-Amino-N-(3-hydroxybutyl)acetamide Hydrochloride: An Overview of CAS No. 1220037-43-3

2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride (CAS No. 1220037-43-3) is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound, also known as N-(3-Hydroxybutyl)glycine hydrochloride, is a derivative of glycine, an essential amino acid, and has gained attention for its potential therapeutic properties and biological activities.

The molecular structure of 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride consists of an acetamide group attached to a 3-hydroxybutyl chain, with a hydrochloride salt form. This unique structure confers the compound with several interesting properties, including solubility in water and polar organic solvents, making it suitable for various experimental and clinical applications.

In recent years, 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride has been the subject of extensive research due to its potential as a bioactive molecule. Studies have shown that this compound exhibits anti-inflammatory and neuroprotective effects, which have significant implications for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride can effectively reduce inflammation in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

The anti-inflammatory properties of 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride are attributed to its ability to modulate the activity of key inflammatory mediators, such as cytokines and chemokines. Additionally, this compound has been shown to inhibit the activation of microglia, the primary immune cells in the central nervous system (CNS), which play a crucial role in neuroinflammation. By reducing microglial activation, 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride can help mitigate the progression of neurodegenerative disorders.

Beyond its anti-inflammatory effects, 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride has also been investigated for its neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neuronal damage in various neurological conditions. The neuroprotective effects of 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride are thought to be mediated by its ability to enhance the expression of antioxidant enzymes and promote mitochondrial function.

In addition to its therapeutic potential, 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride is also used as a valuable tool in chemical biology research. Its structural similarity to glycine makes it an excellent candidate for studying glycine receptor function and modulation. Glycine receptors are important neurotransmitter receptors involved in inhibitory neurotransmission in the CNS. By using 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride, researchers can gain insights into the mechanisms underlying glycine receptor signaling and develop new strategies for treating disorders associated with dysregulated glycine receptor function.

The synthesis of 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride involves several well-established chemical reactions. One common method involves the reaction of 3-aminobutan-1-ol with acetic anhydride to form the corresponding acetamide derivative, followed by treatment with hydrogen chloride gas to generate the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The safety profile of 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride is another important consideration for its use in research and clinical settings. Toxicological studies have shown that this compound has low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety and efficacy.

In conclusion, 2-Amino-N-(3-hydroxybutyl)acetamide hydrochloride (CAS No. 1220037-43-3) is a promising compound with a wide range of applications in chemical biology and pharmaceutical research. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for the development of new therapeutic agents for neurodegenerative diseases. Furthermore, its utility as a research tool provides valuable insights into glycine receptor function and signaling pathways. As ongoing research continues to uncover new aspects of this compound's biological activities, it is likely that its importance will only continue to grow in the coming years.